Cas no 1909308-58-2 (4-Amino-3-(propan-2-yloxy)benzamide hydrochloride)

• Product Name: 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride
• CAS No: 1909308-58-2
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD29060449
• CID: 4628537
• PubChem ID: 121553506
• Update Time: 2025-06-10

4-Amino-3-(propan-2-yloxy)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(propan-2-yloxy)benzamide hydrochloride
• 4-amino-3-propan-2-yloxybenzamide;hydrochloride
• 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride

• MDL： MFCD29060449
• Inchi： 1S/C10H14N2O2.ClH/c1-6(2)14-9-5-7(10(12)13)3-4-8(9)11;/h3-6H,11H2,1-2H3,(H2,12,13);1H
• InChI Key： WTULRKVKLONDFF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C(N)=O)C=CC=1N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 78.3

Additional information on 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride

Introduction to 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride (CAS No. 1909308-58-2)

4-Amino-3-(propan-2-yloxy)benzamide hydrochloride, identified by its CAS number 1909308-58-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both an amino group and an alkoxy substituent at specific positions on the benzene ring imparts unique chemical properties, making it a promising candidate for various biological and medicinal applications.

The structure of 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride features a benzene ring substituted at the 3-position with a propan-2-yloxy group (an isopropyl ether) and at the 4-position with an amino group. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations. This structural configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug design and discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of benzamide derivatives due to their diverse biological activities. Studies have indicated that compounds within this class may exhibitantimicrobial, anti-inflammatory, and evenanticancer properties. The specific substitution pattern in 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride may influence its binding affinity and selectivity towards certain therapeutic targets, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have been investigating its interactions with various enzymes, such as proteases and kinases, which are often implicated in diseases like cancer and inflammatory disorders. Preliminary studies suggest that the amino group at the 4-position may serve as a hydrogen bond acceptor or participate in salt bridge formation, while the propan-2-yloxy moiety could engage in hydrophobic interactions with biological targets.

The hydrochloride salt form of this compound not only improves solubility but also ensures stability under physiological conditions, which is crucial for formulation development. This attribute makes it particularly suitable for use in high-throughput screening (HTS) campaigns, where compounds need to be rapidly tested for their biological activity. Additionally, the ease of purification and handling further enhances its utility in research laboratories.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding modes of small molecules to biological targets. By leveraging molecular docking simulations, researchers can gain insights into how 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride interacts with proteins such as transcription factors or signaling pathway components. These simulations have hinted at possible allosteric modulation effects, where the compound may bind to a site distinct from the primary target but still influence its function.

In the context of drug discovery, this compound represents an intriguing example of how structural modifications can fine-tune biological activity. The combination of an amino group and an alkoxy substituent creates a balance between polar and non-polar interactions, which is essential for achieving optimal pharmacokinetic profiles. This balance is particularly important for compounds intended for oral administration or localized delivery systems.

The synthesis of 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic aromatic substitution (SNAr) to introduce the amino group followed by etherification to attach the propan-2-yloxy moiety. The final conversion to the hydrochloride salt ensures enhanced stability and solubility, making it more amenable for further applications.

Evaluation of the compound's metabolic stability is another critical aspect of its development as a potential drug candidate. Studies have shown that benzamide derivatives can undergo various transformations in vivo, including hydrolysis or oxidation at specific functional groups. Understanding these metabolic pathways helps in predicting potential side effects and designing analogs with improved bioavailability.

The role of 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride in therapeutic contexts is still being explored, but preliminary findings are promising. Its ability to modulate enzyme activity or interfere with signaling pathways makes it a versatile tool for investigating disease mechanisms. Furthermore, its compatibility with various spectroscopic techniques allows researchers to monitor its interactions in real-time using methods such as nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry (MS).

In conclusion, 4-Amino-3-(propan-2-yloxy)benzamide hydrochloride (CAS No. 1909308-58-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern combined with favorable physicochemical properties positions it as a valuable asset for drug discovery programs targeting a wide range of diseases. As research continues to uncover new biological activities and synthetic pathways, this compound is likely to play an increasingly important role in developing next-generation therapeutics.